
A Comprehensive Technical Overview of 4-
Bromo-5-methoxy-2-nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-5-methoxy-2-nitroaniline

Cat. No.: B042433 Get Quote

This guide provides an in-depth analysis of the molecular characteristics of 4-Bromo-5-
methoxy-2-nitroaniline, a chemical compound of interest to researchers and professionals in

the field of drug development and organic synthesis.

Molecular and Physicochemical Data
The fundamental properties of 4-Bromo-5-methoxy-2-nitroaniline are summarized in the

table below, offering a clear comparison of its key quantitative descriptors.

Property Value

CAS Number 173312-36-2[1][2][3][4]

Molecular Formula C₇H₇BrN₂O₃[1][2][3]

Molecular Weight 247.05 g/mol [2][3]

IUPAC Name 4-bromo-5-methoxy-2-nitroaniline[3]

Canonical SMILES
COC1=C(Br)C=C(--INVALID-LINK--

[O-])C(N)=C1[3]

Molecular Structure
The two-dimensional chemical structure of 4-Bromo-5-methoxy-2-nitroaniline is depicted

below. This visualization illustrates the arrangement of atoms and the covalent bonds that
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constitute the molecule, providing a clear representation for scientific analysis.

Molecular structure of 4-Bromo-5-methoxy-2-nitroaniline.

Experimental Protocols
While this document does not detail specific experimental protocols, 4-Bromo-5-methoxy-2-
nitroaniline is noted as an intermediate in the synthesis of novel benzimidazole ureas. These

compounds are investigated as potential inhibitors of DNA Gyrase and Topoisomerase IV,

indicating their significance in the development of agents with potent antibacterial activity.[4]

The synthesis and characterization of this and related compounds would typically involve

standard organic chemistry techniques such as nuclear magnetic resonance (NMR)

spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure

and purity. Further experimental work in a drug development context would involve biological

assays to determine inhibitory concentrations against target enzymes and antibacterial efficacy

against various bacterial strains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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